4-fluoro-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H16FNO3S2/c1-12-9-14(18)4-5-17(12)24(20,21)19-10-15(13-6-8-23-11-13)16-3-2-7-22-16/h2-9,11,15,19H,10H2,1H3
• InChI Key: AZPNCTAYWCGGFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C17H16FNO3S2
• Molecular Weight: 365.4 g/mol

Description

4-fluoro-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-methylbenzenesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a member of the sulfonamide family of compounds and has been found to have potential applications in various fields such as medicine, pharmacology, and biochemistry. In

Scientific Research Applications

Synthesis and Analytical Studies

A set of fluorinated heterocycles, including thiophenes and furans, was synthesized to study their NMR properties, showcasing the application of fluorinated compounds in enhancing NMR analytical capabilities. The introduction of a fluorine atom notably influences the coupling constants and chemical shifts, which are critical for structural elucidation and understanding molecular interactions (Dvornikova et al., 2003).

Medicinal Chemistry Applications

Research into the synthesis of benzenesulfonamide derivatives, including fluorine-substituted molecules, has shown significant potential in medicinal chemistry, particularly as selective cyclooxygenase-2 (COX-2) inhibitors. The introduction of fluorine atoms has been demonstrated to preserve COX-2 potency and increase selectivity, contributing to the development of novel therapeutics for conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Material Science and Chemistry

In the field of material science, fluorinated compounds are utilized for their unique properties. For instance, the complexation of Zn2+ by fluorophores demonstrates the utility of fluorine-containing molecules in developing new fluorescent materials with specific metal ion affinities, which can be applied in sensors and imaging technologies (Coleman et al., 2010).

Corrosion Inhibition

Fluorinated piperidine derivatives have been evaluated for their corrosion inhibition properties on iron, indicating the broad applicability of such compounds in industrial and engineering contexts to protect metals from corrosion. This research highlights the potential of fluorinated benzenesulfonamides in developing more efficient and environmentally friendly corrosion inhibitors (Kaya et al., 2016).

Synthesis of Complex Organic Molecules

Fluorinated benzenesulfonamides are key intermediates in the synthesis of complex organic molecules, including polymers and biologically active compounds. Their reactivity and selectivity can be finely tuned, enabling the construction of molecules with specific functionalities for various applications, from pharmaceuticals to advanced materials (Gein et al., 2017).